Cas no 2229416-60-6 (1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid)

• Product Name: 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid
• CAS No: 2229416-60-6
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 6284970
• PubChem ID: 165659877
• Update Time: 2025-10-16

1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid
• 2229416-60-6
• EN300-1895722
• 1-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H22N2O4/c1-14(2,3)21-13(20)17-9-11(16-10-17)15(12(18)19)7-5-4-6-8-15/h9-10H,4-8H2,1-3H3,(H,18,19)
• InChI Key： WXKRUMITIQXGRQ-UHFFFAOYSA-N
• SMILES： OC(C1(C2=CN(C(=O)OC(C)(C)C)C=N2)CCCCC1)=O

Computed Properties

• Exact Mass: 294.15795719g/mol
• Monoisotopic Mass: 294.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2229416-60-6 and Product Name: 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid

The compound with the CAS number 2229416-60-6 and the product name 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both a tert-butoxy carbonyl group and a 1H-imidazol-4-yl moiety in its framework suggests a multifaceted utility, particularly in the synthesis of biologically active molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which are known for their diverse pharmacological properties. The 1H-imidazole ring is a particularly notable structural feature, often found in a wide range of drugs due to its ability to interact with biological targets in a precise manner. This compound’s integration of an imidazole moiety with a cyclohexane backbone provides a unique scaffold that could be exploited for the development of novel therapeutic agents.

The tert-butoxy carbonyl group (Boc group) is another critical component of this compound, serving as a protective group in peptide synthesis and as a key functional handle for further chemical modifications. The Boc group’s stability under various reaction conditions makes it an invaluable tool for medicinal chemists seeking to construct complex molecules with high fidelity. The combination of these two functional groups in 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid opens up numerous possibilities for designing molecules with enhanced pharmacological activity.

Recent studies have highlighted the importance of cyclohexane derivatives in medicinal chemistry, particularly due to their ability to modulate biological pathways effectively. The cyclohexane ring in this compound not only contributes to its structural stability but also provides a platform for further derivatization, allowing chemists to tailor the molecule’s properties to specific therapeutic needs. This flexibility is crucial in drug discovery, where the precise modulation of molecular interactions can significantly impact drug efficacy and selectivity.

The intersection of these structural elements—tert-butoxy carbonyl, 1H-imidazol-4-yl, and cyclohexane—has been explored in various contexts within academic and industrial research. For instance, imidazole-based compounds have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The cyclohexane scaffold, on the other hand, has been utilized in the development of anti-inflammatory and anti-microbial agents. By combining these motifs, 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid represents a convergence of multiple pharmacophoric elements that could lead to innovative therapeutic strategies.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the Boc group provides stability during subsequent functionalization, while the imidazole ring serves as a versatile handle for further modifications. This dual functionality allows for the construction of complex molecules through multi-step synthetic routes, which are essential for developing high-quality pharmaceutical intermediates.

In the context of drug discovery, intermediates like 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid play a pivotal role in bridging the gap between initial molecular design and final drug candidates. Their use enables chemists to explore diverse chemical space efficiently, accelerating the discovery process. As computational methods and high-throughput screening continue to advance, compounds with such intricate structures are becoming increasingly accessible for exploration.

One particularly exciting area of research involves leveraging computational tools to predict the biological activity of molecules like this one. By integrating machine learning algorithms with experimental data, researchers can accelerate the identification of promising candidates for further investigation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. The potential applications of such computational strategies are vast, offering new opportunities for optimizing drug-like properties.

The versatility of 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid extends beyond its use as an intermediate in drug synthesis. It also serves as a valuable building block for exploring novel chemical reactions and synthetic methodologies. For instance, its unique structure could be utilized to develop new catalytic systems or to study reaction mechanisms that are otherwise challenging to investigate.

As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools capable of modulating complex pathways. Compounds like this one exemplify how interdisciplinary approaches—combining organic chemistry, medicinal chemistry, and computational biology—can lead to breakthroughs that benefit human health. The ongoing research into derivatives of 1-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}cyclohexane-1-carboxylic acid underscores its significance as a cornerstone molecule in modern pharmaceutical research.

In conclusion,2229416-60-6 and its corresponding product name represent a compelling example of how structural complexity can be leveraged to develop innovative therapeutic agents. The combination of functional groups such as the tert-butoxy carbonyl and imidazole moiety, along with the cyclohexane backbone, highlights its potential as a versatile intermediate in drug discovery and development. As research progresses, 2229416 - 60 - 6 will undoubtedly continue to play a crucial role in advancing our understanding of molecular interactions and their implications for human health.